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Compound of Interest

Compound Name:
4-(2-Bromoethyl)-3,5-dimethyl-1H-

pyrazole

Cat. No.: B187619 Get Quote

An In-depth Technical Guide to the Molecular Weight of 4-(2-bromoethyl)-3,5-dimethyl-1H-
pyrazole

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's molecular weight is fundamental. This guide provides a detailed analysis of the

molecular weight of 4-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole, a heterocyclic organic

compound with potential applications in medicinal chemistry.

Molecular Composition and Weight
The chemical formula for 4-(2-bromoethyl)-3,5-dimethyl-1H-pyrazole is C₇H₁₁BrN₂.[1][2][3]

The molecular weight is derived from the sum of the atomic weights of its constituent atoms.

Atomic Components and Calculation
The calculation of the molecular weight is based on the atomic weights of Carbon (C),

Hydrogen (H), Bromine (Br), and Nitrogen (N). The accepted standard atomic weights are

approximately 12.011 u for Carbon, 1.008 u for Hydrogen, 79.904 u for Bromine, and 14.007 u

for Nitrogen.[4][5][6][7][8][9][10][11][12][13][14][15][16]

The molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) +

(Number of Br atoms × Atomic weight of Br) + (Number of N atoms × Atomic weight of N)
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(7 × 12.011) + (11 × 1.008) + (1 × 79.904) + (2 × 14.007) = 203.08 g/mol [1][2]

Data Summary
For clarity and comparative ease, the quantitative data is summarized in the table below.

Element Symbol Count
Standard
Atomic Weight
(u)

Total
Contribution
(u)

Carbon C 7 12.011 84.077

Hydrogen H 11 1.008 11.088

Bromine Br 1 79.904[4][5] 79.904

Nitrogen N 2 14.007[6][10][17] 28.014

Total 203.083

Note: The final molecular weight is often cited as 203.08 g/mol .[1][2]

Experimental Determination of Molecular Weight
While theoretical calculation provides a precise molecular weight, experimental verification is a

critical step in compound characterization. Mass spectrometry is the primary technique

employed for this purpose.

Experimental Protocol: High-Resolution Mass
Spectrometry (HRMS)
Objective: To experimentally determine the accurate mass of 4-(2-bromoethyl)-3,5-dimethyl-
1H-pyrazole.

Instrumentation: An electrospray ionization (ESI) source coupled with a high-resolution mass

analyzer (e.g., Orbitrap or TOF).

Methodology:
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Sample Preparation: A dilute solution of the synthesized and purified 4-(2-bromoethyl)-3,5-
dimethyl-1H-pyrazole is prepared in a suitable volatile solvent, such as methanol or

acetonitrile, at a concentration of approximately 1 µg/mL.

Instrument Calibration: The mass spectrometer is calibrated using a standard calibration

solution with known masses across the desired mass range to ensure high mass accuracy.

Sample Infusion: The sample solution is introduced into the ESI source via direct infusion

using a syringe pump at a flow rate of 5-10 µL/min.

Ionization: A high voltage is applied to the ESI needle to generate a fine spray of charged

droplets. The solvent evaporates, leading to the formation of protonated molecules [M+H]⁺.

Mass Analysis: The generated ions are guided into the mass analyzer, where their mass-to-

charge ratio (m/z) is measured with high resolution and accuracy.

Data Acquisition: The mass spectrum is recorded, showing the isotopic distribution of the

protonated molecule. The monoisotopic mass is identified and recorded.

Data Analysis: The experimentally determined monoisotopic mass is compared with the

theoretically calculated mass to confirm the elemental composition.

Workflow and Pathway Visualization
To illustrate the logical flow from compound synthesis to characterization, the following

diagrams are provided.
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Caption: Experimental workflow for compound synthesis and molecular weight verification.
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Inputs

Calculation Output

Molecular Formula C₇H₁₁BrN₂

Summation (7 * C) + (11 * H) + (1 * Br) + (2 * N)

Atomic Weights C: 12.011 u H: 1.008 u Br: 79.904 u N: 14.007 u

Molecular Weight 203.083 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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